Cas no 1803605-88-0 (1-{5-4-(Trifluoromethyl)phenylthiophen-2-yl}ethan-1-amine Hydrochloride)

• Product Name: 1-{5-4-(Trifluoromethyl)phenylthiophen-2-yl}ethan-1-amine Hydrochloride
• CAS No: 1803605-88-0
• CID: 4617776
• PubChem ID: 86775312
• Update Time: 2025-06-09

1-{5-4-(Trifluoromethyl)phenylthiophen-2-yl}ethan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{5-4-(Trifluoromethyl)phenylthiophen-2-yl}ethan-1-amine Hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-{5-4-(Trifluoromethyl)phenylthiophen-2-yl}ethan-1-amine Hydrochloride

Recent Advances in the Study of 1-{5-4-(Trifluoromethyl)phenylthiophen-2-yl}ethan-1-amine Hydrochloride (CAS: 1803605-88-0)

In recent years, the compound 1-{5-4-(Trifluoromethyl)phenylthiophen-2-yl}ethan-1-amine Hydrochloride (CAS: 1803605-88-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylphenylthiophene scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The unique structural features of this compound, including the presence of a thiophene ring and a trifluoromethyl group, contribute to its distinct pharmacological properties and bioavailability.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 1-{5-4-(Trifluoromethyl)phenylthiophen-2-yl}ethan-1-amine Hydrochloride. One key area of investigation has been its interaction with serotonin receptors, particularly the 5-HT2A subtype. Preliminary in vitro and in vivo data suggest that this compound exhibits high affinity and selectivity for 5-HT2A receptors, which are implicated in a range of psychiatric and neurological disorders, including depression, anxiety, and schizophrenia. The hydrochloride salt form of the compound has been shown to enhance its solubility and stability, making it a viable candidate for further drug development.

Another notable aspect of this research is the exploration of the compound's pharmacokinetic profile. Studies have demonstrated that 1-{5-4-(Trifluoromethyl)phenylthiophen-2-yl}ethan-1-amine Hydrochloride exhibits favorable absorption and distribution characteristics, with a relatively long half-life in preclinical models. These properties are critical for its potential use as a therapeutic agent, as they suggest sustained pharmacological activity and reduced dosing frequency. Additionally, the compound has shown minimal off-target effects in preliminary toxicity studies, further supporting its candidacy for clinical development.

The synthesis and optimization of 1-{5-4-(Trifluoromethyl)phenylthiophen-2-yl}ethan-1-amine Hydrochloride have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of this compound with high purity and yield, facilitating its use in both academic and industrial settings. Researchers have also explored structural analogs to identify derivatives with improved potency and selectivity, paving the way for the development of next-generation therapeutics.

In conclusion, the growing body of research on 1-{5-4-(Trifluoromethyl)phenylthiophen-2-yl}ethan-1-amine Hydrochloride highlights its potential as a versatile and pharmacologically active molecule. Its unique structural features, combined with its promising biological activity and pharmacokinetic properties, make it a compelling candidate for further investigation in the treatment of CNS disorders. Future studies will likely focus on advancing this compound through preclinical and clinical trials to fully realize its therapeutic potential.